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Compound of Interest

Compound Name:
2-Ethylpiperidin-3-one

hydrochloride

Cat. No.: B1461940 Get Quote

An In-depth Technical Guide to the Physical and Chemical Characteristics of 1-Ethylpiperidin-3-

one Hydrochloride

Abstract
This technical guide provides a comprehensive overview of the physical and chemical

characteristics of 1-Ethylpiperidin-3-one hydrochloride (CAS No: 41361-28-8). As a substituted

piperidine, this compound serves as a valuable intermediate in synthetic organic chemistry and

drug discovery. This document, intended for researchers, scientists, and drug development

professionals, details the compound's chemical identity, physicochemical properties,

spectroscopic profile, and essential safety protocols. The information is presented with a focus

on experimental causality and authoritative grounding to ensure scientific integrity and practical

utility in a laboratory setting.

Chemical Identity and Molecular Structure
1-Ethylpiperidin-3-one hydrochloride belongs to the piperidine class of heterocyclic

compounds, which are foundational scaffolds in numerous pharmaceuticals.[1] The

hydrochloride salt form enhances the compound's stability and solubility in aqueous media,

making it convenient for storage and use in various reaction conditions.

IUPAC Name: 1-ethylpiperidin-3-one;hydrochloride[2]
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CAS Number: 41361-28-8[2]

Molecular Formula: C₇H₁₄ClNO[2]

Synonyms: 1-Ethyl-3-piperidone HCl, 1-Ethyl-3-piperidinone hydrochloride[2]

The molecular structure consists of a six-membered piperidine ring with a ketone group at the

3-position and an ethyl group attached to the nitrogen atom at the 1-position. The nitrogen is

protonated, forming a hydrochloride salt.
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Figure 1: Chemical Structure of 1-Ethylpiperidin-3-one Hydrochloride
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Figure 2: Workflow for NMR Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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